{2-[1-(dimethylamino)ethyl]phenyl}(2,4-dimethylphenyl)phenylmethanol

• IUPAC Name: [2-[1-(dimethylamino)ethyl]phenyl]-(2,4-dimethylphenyl)-phenylmethanol
• InChI: InChI=1S/C25H29NO/c1-18-15-16-23(19(2)17-18)25(27,21-11-7-6-8-12-21)24-14-10-9-13-22(24)20(3)26(4)5/h6-17,20,27H,1-5H3
• InChI Key: CBZLKJDOSMRWOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3C(C)N(C)C)O)C
• Molecular Formula: C25H29NO
• Molecular Weight: 359.5 g/mol

Description

This compound is a complex organic molecule with multiple functional groups. It contains a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring), an ethyl group (a two-carbon chain), and a dimethylamino group (a nitrogen atom bonded to two methyl groups). The presence of these groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the phenyl group could be introduced through a Friedel-Crafts alkylation, the ethyl group through an alkylation reaction, and the dimethylamino group through a reductive amination.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the phenyl and ethyl groups suggests that the compound is likely to be planar around these regions, while the dimethylamino group could add some three-dimensionality.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its functional groups. The phenyl group could participate in electrophilic aromatic substitution reactions, the ethyl group in nucleophilic substitutions or eliminations, and the dimethylamino group in acid-base reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the dimethylamino group could make the compound basic and potentially soluble in water.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s a drug, its mechanism would depend on its interactions with biological molecules. If it’s a reagent in a chemical reaction, its mechanism would depend on the nature of the reaction.

Future Directions

The future directions for research on this compound would depend on its applications. If it has medicinal properties, future research could focus on improving its efficacy or reducing its side effects. If it’s a synthetic reagent, research could focus on finding more efficient or environmentally friendly ways to synthesize it.